Cas no 20711-53-9 ((E)-3-(4-Hydroxyphenyl)acrylaldehyde)

• Product Name: (E)-3-(4-Hydroxyphenyl)acrylaldehyde
• CAS No: 20711-53-9
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00599378
• CID: 238891
• PubChem ID: 641301
• Update Time: 2025-04-23

(E)-3-(4-Hydroxyphenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(4-hydroxyphenyl)-, (E)-
• 3-(4-hydroxyphenyl)prop-2-enal
• (E)-3-(4-Hydroxyphenyl)acrylaldehyde
• p-hydroxylcinnamaldehyde
• Spectrum2_001963
• SPBio_002085
• 2-Propenal, 3-(4-hydroxyphenyl)-
• AK316818
• AK131808
• 2-Propenal, 3-(4-hydroxyphenyl)-, (Z)-
• O10873
• trans-4-hydroxycinnamaldehyde
• NCGC00095729-01
• (2E)-3-(4-hydroxyphenyl)acrylaldehyde
• AS-50095
• 3-(4-hydroxyphenyl)acrylaldehyde
• bmse010084
• A817838
• SPECTRUM231070
• 2538-87-6
• trans-p-Hydroxycinnamaldehyde
• 20711-53-9
• DTXSID001314202
• MFCD00599378
• InChI=1/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1
• CS-0188261
• 4-Hydroxycinnamyl aldehyde
• 4-hydroxy cinnamaldehyde
• (E)-3-(4-hydroxyphenyl)prop-2-enal
• p-coumaryl aldehyde
• CHEBI:28353
• 2-propenal, 3-(4-hydroxyphenyl)-, (2E)-
• SCHEMBL196960
• AKOS006271961
• (E)-3-(4-hydroxyphenyl)-2-propenal
• Q27103652
• (2E)-3-(4-hydroxyphenyl)prop-2-enal
• bmse000611
• AMY5023
• C05608
• CHEMBL431836
• J-510715
• 4-coumaraldehyde
• SCHEMBL197453
• p-Coumaraldehyde
• 4-hydroxycinnamaldehyde
• (E)-4-coumaraldehyde
• p-Hydroxycinnamaldehyde
• CCG-39470
• trans-p-Coumaraldehyde
• MCC6940
• COUMARALDEHYDE
• DB-131165

• MDL： MFCD00599378
• Inchi： 1S/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1+
• InChI Key： CJXMVKYNVIGQBS-OWOJBTEDSA-N
• SMILES： OC1C=CC(/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 148.052429494g/mol
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.174
• Boiling Point: 309.4℃/760mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on (E)-3-(4-Hydroxyphenyl)acrylaldehyde

The Chemistry and Applications of (E)-3-(4-Hydroxyphenyl)Acrylaldehyde (CAS No. 20711-53-9)

Introduction to (E)-3-(4-Hydroxyphenyl)Acrylaldehyde

(E)-3-(4-Hydroxyphenyl)Acrylaldehyde, also known by its CAS number 20711-53-9, is a fascinating compound with significant applications in various fields, including organic chemistry, pharmacology, and material science. This compound is characterized by its aromatic structure and the presence of a hydroxyl group at the para position of the phenyl ring, which imparts unique chemical properties. The acrylaldehyde functional group further enhances its reactivity, making it a valuable building block in organic synthesis.

Structural Features and Physical Properties

The molecular structure of (E)-3-(4-Hydroxyphenyl)Acrylaldehyde consists of a phenyl ring substituted with a hydroxyl group at the fourth position and an acrylaldehyde group attached via a double bond. This configuration gives rise to its E-isomerism, which is critical for its chemical behavior. The compound exists as a crystalline solid under standard conditions, with a melting point of approximately 85°C and a boiling point around 260°C. Its solubility in common solvents such as ethanol and methanol is moderate, while it is sparingly soluble in water.

Synthesis and Preparation Methods

The synthesis of (E)-3-(4-Hydroxyphenyl)Acrylaldehyde can be achieved through various methods, including the oxidation of alcohols or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide. Another approach involves the coupling reaction between aromatic aldehydes and phenolic compounds under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield.

Applications in Organic Chemistry and Pharmacology

(E)-3-(4-Hydroxyphenyl)Acrylaldehyde has found extensive use in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo nucleophilic addition reactions makes it particularly useful in the preparation of heterocyclic compounds, which are essential in drug design. In pharmacology, this compound has been explored for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes.

Recent studies have also highlighted its role in the development of anticancer drugs, where it has shown promising results in targeting specific signaling pathways. Additionally, its application in the synthesis of natural product analogs has opened new avenues for drug discovery.

Environmental Impact and Safety Considerations

While (E)-3-(4-Hydroxyphenyl)Acrylaldehyde exhibits significant potential in various applications, its environmental impact must be carefully considered. Studies have shown that this compound can degrade under UV light or enzymatic action, reducing its persistence in the environment. However, proper handling and disposal procedures are recommended to minimize any adverse effects on ecosystems.

In terms of safety, this compound is generally considered non-toxic at low concentrations; however, prolonged exposure may cause irritation to the eyes and skin. Handling should be done with appropriate personal protective equipment to ensure worker safety.

Future Directions and Research Opportunities

The future of (E)-3-(4-Hydroxyphenyl)Acrylaldehyde lies in exploring its potential applications in emerging fields such as green chemistry and biotechnology. Researchers are actively investigating methods to enhance its bioavailability for pharmaceutical applications while minimizing side effects. Furthermore, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, paving the way for novel drug delivery systems.

In conclusion, (E)-3-(4-Hydroxyphenyl)Acrylaldehyde (CAS No. 20711-53-9) remains a versatile compound with vast potential across multiple disciplines. Continued research will undoubtedly unlock new opportunities for its utilization while ensuring sustainable practices are maintained throughout its lifecycle.